Cas no 1251616-75-7 (4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide)

• Product Name: 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide
• CAS No: 1251616-75-7
• MF: C₂₂H₂₉FN₆O
• MW: 412.503667593002
• CID: 6349924
• PubChem ID: 49663858
• Update Time: 2025-05-26

4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide
• 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-[(2-fluorophenyl)methyl]pyrimidine-5-carboxamide
• 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorobenzyl)pyrimidine-5-carboxamide
• AKOS005744086
• F3406-6214
• CHEMBL4942914
• 1251616-75-7

• Inchi： 1S/C22H29FN6O/c23-19-9-5-4-6-16(19)14-25-21(30)18-15-26-22(27-20(18)24)29-12-10-28(11-13-29)17-7-2-1-3-8-17/h4-6,9,15,17H,1-3,7-8,10-14H2,(H,25,30)(H2,24,26,27)
• InChI Key： HTJXPVZYDWDGIC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C1C=NC(=NC=1N)N1CCN(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 412.23868773g/mol
• Monoisotopic Mass: 412.23868773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide

Introduction to 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide (CAS No. 1251616-75-7)

4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1251616-75-7, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological activity and therapeutic potential. The presence of multiple functional groups, including an amino group, a cyclohexylpiperazine moiety, and a fluoro-substituted phenyl ring, contributes to its complex chemical behavior and makes it a promising candidate for further investigation in medicinal chemistry.

The structural framework of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The pyrimidine core is a well-documented scaffold in drug discovery, often serving as a key component in the development of antiviral, anticancer, and antimicrobial agents. The introduction of the 4-cyclohexylpiperazine group enhances the compound's solubility and metabolic stability, while the 2-fluorophenyl moiety introduces electronic properties that can modulate receptor binding affinity. These features collectively contribute to the compound's potential as a lead molecule in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune diseases. Additionally, its structural similarity to known pharmacophores has prompted investigations into its potential as an antitumor agent. The fluorine atom at the 2-position of the phenyl ring is particularly noteworthy, as fluorine substitution is frequently employed in drug design to improve metabolic stability and binding affinity.

The synthesis of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrimidine core, followed by functionalization at the 2-position with the cyclohexylpiperazine group. Subsequent introduction of the 2-fluorophenylmethyl moiety at the N-position completes the structural assembly. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to enhance efficiency and yield. These methods not only streamline the synthetic pathway but also allow for greater flexibility in modifying the compound's structure for optimization purposes.

In vitro studies have provided preliminary insights into the pharmacological profile of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide. Initial assays have demonstrated moderate activity against certain kinases and transcription factors, which are critical targets in cancer therapy. The compound's ability to inhibit these enzymes may be attributed to its interaction with specific amino acid residues within the active sites. Furthermore, its structural features suggest potential interactions with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This dual capability makes it an intriguing candidate for developing drugs that modulate both enzymatic and receptor-mediated pathways.

The impact of fluorine substitution on the pharmacokinetic properties of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide has been extensively studied. Fluoroaromatic compounds are known for their improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. This characteristic is particularly valuable in drug development, as it can reduce dosing frequency and enhance therapeutic efficacy. Computational modeling has further highlighted how fluorine atoms can influence electronic distributions within the molecule, thereby affecting binding affinity and selectivity. These insights are crucial for designing derivatives with enhanced pharmacological profiles.

As research continues to evolve, new methodologies are being developed to evaluate the potential applications of 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide in clinical settings. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against numerous biological targets, facilitating the identification of promising lead molecules. Additionally, advances in CRISPR-Cas9 gene editing technology enable researchers to create more accurate disease models for testing drug efficacy and safety. These innovations are expected to accelerate the translation of preclinical findings into clinical trials.

The future direction of research on 4-amino-2-(4-cyclohexylpiperazin-1-yl)-N-(2-fluorophenyl)methylpyrimidine-5-carboxamide will likely focus on optimizing its pharmacological properties through structure-based drug design (SBDD). By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can fine-tune key interactions between the compound and its biological targets. This approach not only enhances potency but also minimizes off-target effects, which are critical for ensuring therapeutic safety. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this research from bench to bedside.

In conclusion,4-amino-2-(4-cyclohexylpiperazin-1-yI)-N-(2-fluorophenyllmethylpyrimidine-S-carboxamide (CAS No. 1251616 75 7) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activity. Its unique combination of functional groups positions it as a valuable tool for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its pharmacological properties,this compound holds great potential for improving patient outcomes through innovative drug design strategies.